![molecular formula C16H13F2N3 B7662685 2,4-difluoro-N-[(3-phenyl-1H-pyrazol-5-yl)methyl]aniline](/img/structure/B7662685.png)
2,4-difluoro-N-[(3-phenyl-1H-pyrazol-5-yl)methyl]aniline
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Overview
Description
2,4-difluoro-N-[(3-phenyl-1H-pyrazol-5-yl)methyl]aniline is a chemical compound with potential applications in scientific research. It is a member of the pyrazole family of compounds, which have been studied extensively for their biological activity. In
Mechanism of Action
The mechanism of action of 2,4-difluoro-N-[(3-phenyl-1H-pyrazol-5-yl)methyl]aniline is not fully understood, but it is thought to act by inhibiting protein kinase C activity. This enzyme is involved in a variety of cellular processes, including cell proliferation, differentiation, and apoptosis. By inhibiting this enzyme, this compound may have potential therapeutic applications in cancer and other diseases.
Biochemical and Physiological Effects:
Studies have shown that this compound has biochemical and physiological effects on cells and tissues. It has been shown to inhibit the growth of cancer cells in vitro, and to reduce inflammation in animal models. However, more research is needed to fully understand the effects of this compound on different biological systems.
Advantages and Limitations for Lab Experiments
One advantage of using 2,4-difluoro-N-[(3-phenyl-1H-pyrazol-5-yl)methyl]aniline in lab experiments is its potential as a selective inhibitor of protein kinase C. This can be useful in studying the role of this enzyme in different biological processes. However, one limitation is that the compound may have off-target effects on other enzymes or cellular pathways, which could complicate the interpretation of results.
Future Directions
There are several potential future directions for research on 2,4-difluoro-N-[(3-phenyl-1H-pyrazol-5-yl)methyl]aniline. One area of interest is its potential as an anti-cancer agent, particularly in combination with other drugs or therapies. Another area of interest is its potential as an anti-inflammatory agent, with potential applications in diseases such as rheumatoid arthritis. Additionally, more research is needed to fully understand the mechanism of action of this compound, and to identify any potential side effects or limitations in its use.
Synthesis Methods
The synthesis of 2,4-difluoro-N-[(3-phenyl-1H-pyrazol-5-yl)methyl]aniline involves the reaction of 3-phenyl-5-pyrazolone with 2,4-difluorobenzaldehyde in the presence of a base such as potassium carbonate. The resulting product is then reduced using a reducing agent such as sodium borohydride to yield the final compound.
Scientific Research Applications
2,4-difluoro-N-[(3-phenyl-1H-pyrazol-5-yl)methyl]aniline has potential applications in scientific research due to its ability to modulate biological activity. It has been studied for its potential as an inhibitor of protein kinase C, an enzyme involved in cell signaling pathways. It has also been studied for its potential as an anti-inflammatory agent, with some studies showing promising results.
Properties
IUPAC Name |
2,4-difluoro-N-[(3-phenyl-1H-pyrazol-5-yl)methyl]aniline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13F2N3/c17-12-6-7-15(14(18)8-12)19-10-13-9-16(21-20-13)11-4-2-1-3-5-11/h1-9,19H,10H2,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AGJGUROGZNOXMV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NNC(=C2)CNC3=C(C=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13F2N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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